Cas no 61903-48-8 (1,4-Naphthalenedione, 5-amino-2,6-dimethyl-)

• Product name: 1,4-Naphthalenedione, 5-amino-2,6-dimethyl-
• CAS No: 61903-48-8
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 1632524

1,4-Naphthalenedione, 5-amino-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 5-amino-2,6-dimethyl-

• Inchi： 1S/C12H11NO2/c1-6-3-4-8-10(11(6)13)9(14)5-7(2)12(8)15/h3-5H,13H2,1-2H3
• InChI Key： GXTKQODIDLFLCP-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C(N)=C(C)C=C2)C(=O)C=C1C

Computed Properties

• Exact Mass: 201.07903

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Melting Point: 185 °C
• Boiling Point: 431.2±45.0 °C(Predicted)
• PSA: 60.16
• pka: -1.19±0.20(Predicted)